Cas no 565-80-0 (Isobutyrone)

• Product Name: Isobutyrone
• CAS No: 565-80-0
• Molecular Formula: C₇H₁₄O
• Molecular Weight: 114.19
• MDL: MFCD00008918
• CID: 38383
• PubChem ID: 24848297

Isobutyrone Properties

Names and Identifiers

• 2,4-Dimethyl-3-pentanone
• Diisopropyl ketone
• ISOBUTYRONE
• (iso-C3H7)2CO
• 2,4-dimethyl-3-pentanon
• 2,4-dimethyl-3-pentanone (diisopropyl ketone)
• 2,4-Dimethylpentan-3-on
• 2,4-dimethyl-pentan-3-one
• 2,4-Dimethyldibenzothiophen
• 2,4-dimethyl-diethyl ketone
• 2,4-dimethylpentan-3-one
• 2,4-Me2-3-pentanone
• Dibenzothiophene,2,4-dimethyl
• di-isopropyl ketone
• 2,4-Dimethyl-3-pentanone,98%
• A831104
• Isopropyl ketone
• UNII-7AAP3A50IG
• EN300-67377
• FT-0610158
• 3-Pentanone,4-dimethyl-
• NSC-14662
• NSC14662
• MFCD00008918
• AKOS005206866
• DTXCID1018771
• DTXSID3038771
• isopropylketone
• CAS-565-80-0
• LS-13330
• CHEBI:87754
• EINECS 209-294-7
• InChI=1/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H
• 565-80-0
• 3-Pentanone, 2,4-dimethyl-
• NCGC00357269-01
• di-iso-propyl ketone
• PM 2763
• Q27159900
• 2, 4-Dimethyl-3-pentanone
• D0770
• Tox21_303876
• diisopropylketon
• 3-PENTANONE,2,4-DIMETHYL
• DIISOPROPYLKETONE
• Diisopropyl ketone (2,4-Dimethyl-3-pentanone)
• 2,4-Dimethyl-3-pentanone, 98%
• NSC 14662
• CHEMBL3560924
• NS00020097
• 7AAP3A50IG
• SCHEMBL25173
• 3Pentanone, 2,4dimethyl
• 2,4Dimethylpentan3one

• MDL： MFCD00008918
• InChIKey： HXVNBWAKAOHACI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H3
• SMILES： CC(C)C(=O)C(C)C
• BRN： 773782

Computed Properties

• Exact Mass: 114.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 114.104465
• Heavy Atom Count: 8
• Complexity: 72.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 114.19

Experimental Properties

• LogP: 1.86750
• PSA: 17.07000
• Refractive Index: n20/D 1.400(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 125°C
• Melting Point: −80 °C (lit.)
• Vapor Pressure: 13.42 mmHg
• Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
• Solubility: 0.05 M
• Color/Form: Colorless flammable liquid.
• Solubility: It is miscible with ethanol \ ether, slightly soluble in water, and soluble in benzene
• Density: 0.806 g/mL at 25 °C(lit.)

Isobutyrone Security Information

• Symbol:
• RTECS：SA8575500
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S9-S16-S24/25
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R20
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1224 3/PG 2
• Hazard Statement： H225,H332
• Warning Statement： P210
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-20
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Isobutyrone Customs Data

• HS CODE：29141990
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone